

Flumatinib IC50 determination cell proliferation CCK-8 assay

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Flumatinib

CAS No.: 895519-90-1

Cat. No.: S547876

[Get Quote](#)

CCK-8 Assay Protocol for Flumatinib IC50 Determination

Here is a detailed step-by-step protocol for conducting the CCK-8 assay to evaluate the effect of **Flumatinib** on cell proliferation [1].

Step-by-Step Experimental Procedure

- **Cell Seeding:** Seed your cell suspension (e.g., K562 cells for CML studies) in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 μ L of culture medium. Include control wells (cells without drug) and blank wells (medium only) [2] [1].
- **Pre-Incubation:** Incubate the plate for 24 hours in a 37°C, 5% CO₂ incubator to allow cells to adhere and stabilize [1].
- **Drug Treatment:** Add different concentrations of **Flumatinib** to the test wells. Prepare a dose-response curve by serially diluting the drug. Include a vehicle control (e.g., DMSO) whose concentration should be consistent across all wells [2] [1].
- **Incubation with Drug:** Incubate the plate for the desired treatment period (e.g., 72 hours) [2].
- **CCK-8 Solution Addition:** After the drug treatment, add 10 μ L of the CCK-8 solution directly to each well. Avoid introducing bubbles, as they can interfere with the absorbance reading [1].
- **Incubation with CCK-8:** Return the plate to the incubator for 1 to 4 hours. The incubation time may vary depending on the cell type and their metabolic activity. Monitor the color change; an orange color indicates formazan formation.
- **Absorbance Measurement:** Measure the absorbance at 450 nm using a microplate reader [3] [1].

Data Calculation

Use the following formulas to calculate cell viability and inhibition rates [1]:

- **Cell Viability (%)** = $[(As - Ab) / (Ac - Ab)] \times 100\%$
- **Inhibition Rate (%)** = $[(Ac - As) / (Ac - Ab)] \times 100\%$

Where:

- **As** is the absorbance of the experimental well (cells + drug + CCK-8).
- **Ac** is the absorbance of the control well (cells + vehicle + CCK-8).
- **Ab** is the absorbance of the blank well (medium + CCK-8 only).

The **IC50 value** (half-maximal inhibitory concentration) can be determined by plotting the drug concentration against the inhibition rate or cell viability percentage using software like GraphPad Prism [2].

Example Experimental Data and Conditions

The table below summarizes conditions and results from published studies that used the CCK-8 assay to determine **Flumatinib**'s activity.

| Cell Line | Disease Model | Key Experimental Conditions | Reported IC50 / Effect | Citation |
|-----------|--|---|--|----------|
| K562 | Chronic Myeloid Leukemia (CML) | Seeding: 5×10^3 cells/well; Incubation: 72 hrs; CCK-8: 10 μ L for 2 hrs | IC50: Lower in parental vs. resistant (K562/FLM) cells [2] | [2] |
| SUP-B15 | Philadelphia-positive Acute Lymphoblastic Leukemia (Ph+ ALL) | Incubation: 48 hours | IC50: 2.4 μM [4] | [4] |
| SUP-B15 | Ph+ ALL | Seeding: 6×10^5 /L; CCK-8: 20 μ L for 4 hrs | Flumatinib showed a more potent inhibitory effect than imatinib and dasatinib [5] | [5] |

Frequently Asked Questions & Troubleshooting

Q1: What should I do if the signal from my CCK-8 assay is too weak or too strong? A1: This is often due to an incorrect number of cells or an improper CCK-8 incubation time.

- **Weak Signal:** Increase the number of cells seeded per well or extend the incubation time with the CCK-8 reagent.
- **Saturated Signal (Too Strong):** Reduce the number of cells or shorten the incubation time with CCK-8. The recommended maximum for a 96-well plate is 25,000 cells/well, and the linear range is typically between 200 to 25,000 cells [3] [6].

Q2: Can I use the CCK-8 assay with cells in suspension, like leukemia cell lines? A2: Yes. The CCK-8 assay is effective for both adherent and suspension cells [6]. The protocol for suspension cells is similar; simply ensure the cells are evenly distributed in the well during seeding and incubation.


Q3: My test drug might be interfering with the assay. How can I address this? A3: If the test drug itself has color or redox properties, it can interfere with the absorbance reading.

- **Solution:** It is recommended to replace the drug-containing medium with fresh culture medium before adding the CCK-8 reagent. You can then measure the background absorbance from wells containing only the drug and medium, and subtract it from your experimental readings [1].

Q4: Can I use a different plate format, like a 384-well plate? A4: Yes. For a 384-well plate, the volumes need to be scaled down. A common approach is to add CCK-8 with 1/10th the volume of the culture medium. If the volume is too small to handle accurately, you can dilute the CCK-8 reagent 1:1 with medium and then add a volume equal to 1/5th of the culture medium in the well [3].

Visual Guide to the Experimental Workflow

The following diagram illustrates the logical flow of the CCK-8 assay protocol for **Flumatinib** IC50 determination:



[Click to download full resolution via product page](#)

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Detailed Protocol for CCK-8 Assay [medchemexpress.com]
2. Overcoming flumatinib resistance in chronic myeloid ... [pmc.ncbi.nlm.nih.gov]
3. Counting Cell - Kit (8 - CCK) 8 ... / Cytotoxicity Cell Dojindo Assay [dojindo.com]
4. PB1749: apoptotic effect of flumatinib combined with BCL2 inhibitor on... [pmc.ncbi.nlm.nih.gov]
5. Basic and clinical study of efficacy and adverse effects of ... [pmc.ncbi.nlm.nih.gov]
6. - CCK : A sensitive tool for 8 viability | Abcam Assay cell [abcam.com]

To cite this document: Smolecule. [Flumatinib IC50 determination cell proliferation CCK-8 assay].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b547876#flumatinib-ic50-determination-cell-proliferation-cck-8-assay>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com